2-(benzylthio)-N-(4-(2-(cyclopropylamino)-2-oxoethyl)phenyl)acetamide

• IUPAC Name: 2-[4-[(2-benzylsulfanylacetyl)amino]phenyl]-N-cyclopropylacetamide
• InChI: InChI=1S/C20H22N2O2S/c23-19(21-18-10-11-18)12-15-6-8-17(9-7-15)22-20(24)14-25-13-16-4-2-1-3-5-16/h1-9,18H,10-14H2,(H,21,23)(H,22,24)
• InChI Key: PATZSWDGEHHNPT-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NC(=O)CC2=CC=C(C=C2)NC(=O)CSCC3=CC=CC=C3
• Molecular Formula: C20H22N2O2S
• Molecular Weight: 354.5 g/mol

Description

The compound “2-(benzylthio)-N-(4-(2-(cyclopropylamino)-2-oxoethyl)phenyl)acetamide” is a complex organic molecule. It contains a benzylthio group, a cyclopropylamino group, and an acetamide group.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the benzylthio, cyclopropylamino, and acetamide groups would significantly influence its structure.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its functional groups. For instance, the benzylthio group might undergo reactions such as protodeboronation.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For instance, amides generally have high boiling points and melting points, and their solubility in water results from the polar nature of the amide group and hydrogen bonding.

Scientific Research Applications

Synthesis Techniques

Research studies have developed efficient methods for synthesizing acetamide derivatives, focusing on dynamic NMR properties and structural elucidation. For instance, Samimi et al. (2010) explored the synthesis of related acetamide compounds, highlighting their interesting dynamic NMR properties (H. A. Samimi, M. Mamaghani, K. Tabatabeian, H. Bijanzadeh, 2010). This indicates a broader interest in the chemical synthesis and properties of similar compounds, suggesting potential applications in materials science and chemical engineering.

Structural Elucidation

The crystal and molecular structure analysis of acetamide derivatives provides insights into their potential applications in designing materials with non-linear optical properties or other specialized chemical functionalities. The study by González-Platas et al. (1997) on a related compound shows the importance of structural elucidation in understanding the chemical behavior and potential applications of these molecules (J. González-Platas, C. Ruiz-Pérez, M. Torres, C. Yanes, 1997).

Biological Activities

While your request excludes information related to drug use, dosage, and side effects, it's worth noting that similar compounds have been studied for their biological activities, including anti-inflammatory and antimicrobial properties. For example, research on benzimidazole derivatives by Bhor and Pawar (2022) investigated their anti-inflammatory activity, providing a framework for understanding how structural modifications can impact biological efficacy (R. Bhor, Sonali Pawar, 2022).

Chemical Properties and Reactions

Studies on the pKa determination and reaction mechanisms of acetamide derivatives, like the work by Duran and Canbaz (2013), offer valuable information on the chemical behavior and reactivity of these compounds, which could be relevant for their application in various scientific research fields (M. Duran, M. Canbaz, 2013).